Cas no 1449669-06-0 (2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)benzenamine)

• Product Name: 2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)benzenamine
• CAS No: 1449669-06-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 2112858
• Update Time: 2023-11-19

2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)Benzenamine
• 2-Ethyl-4-(1-methyl-1H-pyrazol-4-yl)aniline
• AZOWLGREMRBIRN-UHFFFAOYSA-N
• CID 81288941
• Benzenamine, 2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)-
• 2-ethyl-4-(1-methyl-1H-pyrazol-4-yl)benzenamine

• Inchi： 1S/C12H15N3/c1-3-9-6-10(4-5-12(9)13)11-7-14-15(2)8-11/h4-8H,3,13H2,1-2H3
• InChI Key： AZOWLGREMRBIRN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1=CC=C(C(CC)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 355.4±30.0 °C(Predicted)
• pka: 3.96±0.10(Predicted)